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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxyaniline

Cat. No.: B125198

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-methoxyaniline
(CAS No. 155020-51-2), a key building block in pharmaceutical and agrochemical research.
This document outlines commercially available sources, provides key technical data, and
presents a plausible synthetic route and a general quality control workflow.

Commercial Availability

2,3-Difluoro-4-methoxyaniline is available from various chemical suppliers. While purity and
available quantities may vary, the following companies are primary commercial sources for this
compound:

» Santa Cruz Biotechnology, Inc.[1]
e Hangzhou Trylead Chemical Technology Co., Ltd.
e Dayang Chem (Hangzhou) Co., Ltd.

It is recommended to contact these suppliers directly to obtain the most current information on
stock availability, pricing, and to request a Certificate of Analysis for specific batches.

Physicochemical Properties
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Detailed experimental data for 2,3-Difluoro-4-methoxyaniline is not readily available in public
literature. However, based on the properties of structurally similar isomers, the following table
summarizes the expected and known physicochemical properties.

Property Value Source/Comment
CAS Number 155020-51-2

Molecular Formula C7H7F2NO

Molecular Weight 159.14 g/mol Calculated

Expected to be a solid or liquid )
Appearance Based on isomers
at room temperature

] ] Not specified. Isomers range )
Melting Point Estimated
from 60-83°C.

Not specified. Isomers have
Boiling Point boiling points around 220- Estimated
240°C.

) ) Based on supplier information
Purity Typically >97%
for related compounds

Supplier Specifications

Purity specifications for commercially available 2,3-Difluoro-4-methoxyaniline are typically
provided by the supplier on a lot-specific Certificate of Analysis (CoA). A sample CoA from
Santa Cruz Biotechnology for a related compound indicates a purity of approximately 98% as
determined by H-NMR.[2] Researchers should always request a CoA from the supplier before
purchase to confirm that the purity and impurity profile meet the requirements of their specific
application.
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Supplier Typical Purity Analytical Method Notes
Santa Cruz Lot-specific data
_ >98% (by NMR) 1H-NMR _
Biotechnology, Inc. available on CoA.[2]

Hangzhou Trylead .
Contact supplier for

Chemical Technology Not specified Not specified )
details.
Co., Ltd.
Dayang Chem N N Contact supplier for
Not specified Not specified )
(Hangzhou) Co., Ltd. details.

Proposed Synthesis Pathway

A specific, detailed experimental protocol for the synthesis of 2,3-Difluoro-4-methoxyaniline is
not widely published. However, a plausible synthetic route can be devised based on
established organic chemistry reactions for the synthesis of analogous fluorinated and
methoxylated anilines. A potential pathway could start from a commercially available
dichloronitrobenzene derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Difluoro-4-methoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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